1-(2-(Diethylamino)ethyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1H-pyrrol-2(5H)-one
CAS No.: 618074-77-4
Cat. No.: VC16295765
Molecular Formula: C25H29FN2O5
Molecular Weight: 456.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 618074-77-4 |
|---|---|
| Molecular Formula | C25H29FN2O5 |
| Molecular Weight | 456.5 g/mol |
| IUPAC Name | (4E)-1-[2-(diethylamino)ethyl]-4-[(3-fluoro-4-methoxyphenyl)-hydroxymethylidene]-5-(4-methoxyphenyl)pyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C25H29FN2O5/c1-5-27(6-2)13-14-28-22(16-7-10-18(32-3)11-8-16)21(24(30)25(28)31)23(29)17-9-12-20(33-4)19(26)15-17/h7-12,15,22,29H,5-6,13-14H2,1-4H3/b23-21+ |
| Standard InChI Key | AGDOBUYGWXQRNV-XTQSDGFTSA-N |
| Isomeric SMILES | CCN(CC)CCN1C(/C(=C(/C2=CC(=C(C=C2)OC)F)\O)/C(=O)C1=O)C3=CC=C(C=C3)OC |
| Canonical SMILES | CCN(CC)CCN1C(C(=C(C2=CC(=C(C=C2)OC)F)O)C(=O)C1=O)C3=CC=C(C=C3)OC |
Introduction
1-(2-(Diethylamino)ethyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1H-pyrrol-2(5H)-one is a complex organic compound belonging to the pyrrolone class. It features a pyrrole ring and multiple aromatic rings, which contribute to its potential biological activity and chemical reactivity. The compound's structure includes a diethylaminoethyl side chain, a 3-fluoro-4-methoxybenzoyl group, and a 4-methoxyphenyl group, all attached to a central pyrrolone core.
Synthesis and Analysis
The synthesis of this compound typically involves multi-step organic reactions. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are used to analyze its purity and structure. The compound's reactivity is influenced by its functional groups, which dictate its behavior in different chemical environments.
Comparison with Related Compounds
| Compound | Molecular Formula | Molar Mass | CAS Number | Potential Applications |
|---|---|---|---|---|
| 1-(2-(Diethylamino)ethyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1H-pyrrol-2(5H)-one | C25H29FN2O5 | 456.51 g/mol | 618074-77-4 | Potential anti-inflammatory or neurotransmitter modulation |
| 5-(4-Butoxyphenyl)-1-(2-(diethylamino)ethyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-1H-pyrrol-2(5H)-one | - | Approximately 426.53 g/mol | 656830-26-1 | Potential therapeutic uses in drug formulation and development |
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